Cas no 11042-69-6 ((2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate)

(2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate structure
11042-69-6 structure
Product Name:(2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate
CAS No:11042-69-6
MF:C14H16N2O7
MW:324.286044120789
CID:1194107
PubChem ID:6325831
Update Time:2025-04-20

(2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate
    • CHEBI:8340
    • DTXSID60422527
    • 11042-69-6
    • Q27108049
    • Portulacaxanthin I
    • C08564
    • Inchi: 1S/C14H16N2O7/c17-8-5-11(14(22)23)16(6-8)2-1-7-3-9(12(18)19)15-10(4-7)13(20)21/h1-3,8,10-11,17H,4-6H2,(H,18,19)(H,20,21)(H,22,23)
    • InChI Key: OSBMCDMASCFOBE-UHFFFAOYSA-N
    • SMILES: OC1CN(C=CC2CC(C(=O)O)N=C(C(=O)O)C=2)C(C(=O)O)C1

Computed Properties

  • Exact Mass: 324.095751
  • Monoisotopic Mass: 324.095751
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150
  • XLogP3: -2.1

(2s,4r)-1-[(2e)-2-[(2s)-2,6-dicarboxy-2,3-dihydro-1h-pyridin-4-ylidene]ethylidene]-4-hydroxypyrrolidin-1-ium-2-carboxylate Related Literature

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